4-chloro-6-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-(methylthio)pyrimidine

• Molecular Formula: C9H10ClN5S
• Molecular Weight: 255.73 g/mol
• IUPAC Name: 4-chloro-6-(3,5-dimethyl-1,2,4-triazol-1-yl)-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C9H10ClN5S/c1-5-11-6(2)15(14-5)8-4-7(10)12-9(13-8)16-3/h4H,1-3H3
• InChI Key: SIDNGETXISPRDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C)C2=CC(=NC(=N2)SC)Cl

Description

4-chloro-6-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C9H10ClN5S and its molecular weight is 255.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 4,6-dichloro-2-(methylthio)pyrimidine (1-1) (1.00 g, 5.13 mmol, 1.0 eq.) and cesium carbonate (2.70 g, 7.67 mmol, 1.5 eq.) in DMF (40 mL) at 0° C. under nitrogen was added a solution of 3,5-dimethyl-1H-1,2,4-triazole (498 mg, 5.13 mmol, 1.0 eq.) in DMF (20 mL) via a dropping funnel over 1 hour. The reaction was then warmed to room temperature. The reaction was monitored by TLC and was complete after 1 hour. The reaction was quenched by addition of water (100 mL) and extracted with ethyl acetate (3×150 mL). The combined organic layers were dried over sodium sulfate, filtered and concentrated to dryness. The resulting residue was purified by silica gel column chromatography (0-50% ethyl acetate in hexanes) to afford 4-chloro-6-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-(methylthio)pyrimidine (1-2) as a white solid. 1H NMR (300 MHz, CDCl3) δ 7.58 (s, 1H), 2.90 (s, 3H), 2.60 (s, 3H), 2.41 (s, 3H). LRMS m/z (M+H) 256 found, 256 required.